Cas no 2168077-04-9 (4-(4-methylphenyl)bicyclo2.1.1hexan-2-one)

• Product Name: 4-(4-methylphenyl)bicyclo2.1.1hexan-2-one
• CAS No: 2168077-04-9
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 6246183
• PubChem ID: 165532487
• Update Time: 2025-05-20

4-(4-methylphenyl)bicyclo2.1.1hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)bicyclo2.1.1hexan-2-one
• EN300-1572804
• 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one
• 2168077-04-9

• Inchi： 1S/C13H14O/c1-9-2-4-11(5-3-9)13-6-10(7-13)12(14)8-13/h2-5,10H,6-8H2,1H3
• InChI Key： ZKDBABKRPFKIOW-UHFFFAOYSA-N
• SMILES： O=C1CC2(C3C=CC(C)=CC=3)CC1C2

Computed Properties

• Exact Mass: 186.104465066g/mol
• Monoisotopic Mass: 186.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(4-methylphenyl)bicyclo2.1.1hexan-2-one

Chemical Profile of 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168077-04-9)

4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2168077-04-9, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique bicyclic framework and potential pharmacological applications. This compound belongs to the class of polycyclic ketones, characterized by a fused ring system that introduces rigidity and specific spatial orientations, which are often exploited in drug design for enhanced binding affinity and selectivity.

The molecular structure of 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one consists of a bicyclo[2.1.1]hexane core substituted with a phenyl group at the 4-position and a ketone functional group at the 2-position. This arrangement creates a molecule with multiple chiral centers and potential for diverse interactions with biological targets. The presence of the aromatic 4-methylphenyl moiety not only contributes to the hydrophobicity of the compound but also allows for π-stacking interactions, which are frequently utilized in the design of bioactive molecules.

In recent years, there has been a growing interest in polycyclic ketones as scaffolds for developing novel therapeutic agents. The bicyclo[2.1.1]hexane motif, in particular, has been explored for its ability to mimic natural products and bioactive peptides, offering a promising platform for drug discovery. The compound 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one represents an intriguing example of how structural complexity can be leveraged to modulate biological activity.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex molecules with specific pharmacological properties. The rigid bicyclic core provides a stable framework that can be modified through various chemical transformations to introduce additional functional groups or alter binding characteristics. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop new drugs targeting receptors or enzymes involved in critical biological pathways.

Recent studies have begun to explore the pharmacological profile of 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one, particularly in the context of its interactions with central nervous system (CNS) receptors. Preliminary findings suggest that this compound may exhibit properties relevant to neurodegenerative diseases, such as modulation of glutamate receptor activity or inhibition of specific enzyme targets implicated in conditions like Alzheimer's disease and Parkinson's disease. The aromatic substitution pattern and the spatial constraints imposed by the bicyclic system could contribute to selective binding to these targets while minimizing off-target effects.

The synthesis of 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one presents an interesting challenge due to its complex three-dimensional structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. Advances in organic synthesis methodologies, such as transition metal-catalyzed reactions and asymmetric catalysis, have made it possible to construct such molecules more efficiently and with greater precision. These advancements not only facilitate access to this compound but also enable the exploration of analogues with modified properties.

The potential applications of 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one extend beyond CNS-targeting therapeutics. Its structural features make it a candidate for developing compounds with antimicrobial or anti-inflammatory properties, as well as agents that interact with metabolic pathways involved in diseases like diabetes and obesity. The versatility of its framework allows medicinal chemists to tailor its pharmacological profile by introducing different substituents or exploring alternative ring systems derived from related scaffolds.

In conclusion, 4-(4-methylphenyl)bicyclo[2.1.1]hexan-2-one (CAS No. 2168077-04-9) is a structurally fascinating compound with significant potential in drug discovery and development. Its unique bicyclic architecture, combined with functional groups that enable diverse biological interactions, positions it as a valuable scaffold for creating novel therapeutic agents targeting various diseases, particularly those affecting the central nervous system and metabolic disorders.